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Compound of Interest

Compound Name: Dicurin

Cat. No.: B088914

This technical guide provides a comprehensive overview of the spectroscopic data for
Compound X, identified as Acetylsalicylic Acid (Aspirin). It is intended for researchers,
scientists, and professionals in drug development, offering detailed data, experimental
protocols, and workflow visualizations to support research and development activities.

Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for Acetylsalicylic Acid.

Table 1: *H NMR Spectroscopic Data
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Chemical Shift Lo . .
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) Carboxylic acid proton
11.77 Singlet 1H
(-COOH)[1]
Aromatic proton (C9-
8.12 Doublet of doublets 1H
H)[1]
Aromatic proton (C7-
7.66 Doublet of doublets 1H
H)[1]
Aromatic proton (C8-
7.28 Doublet of doublets 1H
H)[1]
Aromatic proton (C6-
7.16 Doublet of doublets 1H
H)[1]
Methyl protons (-
2.36 Singlet 3H P (
COCHs)[1]
Table 2: 3C NMR Spectroscopic Data
Chemical Shift (ppm) Assighment

170.5 Carboxylic acid carbon (-COOH)
169.8 Ester carbonyl carbon (-OCOCHS3)
151.2 Aromatic carbon (C-O)

134.8 Aromatic carbon (CH)

130.5 Aromatic carbon (CH)

126.2 Aromatic carbon (CH)

124.0 Aromatic carbon (C-COOH)

122.5 Aromatic carbon (CH)

21.0 Methyl carbon (-COCHs3)

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.thermofisher.com/us/en/home/industrial/spectroscopy-elemental-isotope-analysis/spectroscopy-elemental-isotope-analysis-learning-center/spectroscopy-elemental-isotope-analysis-resource-library/nmr-tech-talk/nmr-tech-talk-march-2015/nmr-spectrum-aspirin.html
https://www.thermofisher.com/us/en/home/industrial/spectroscopy-elemental-isotope-analysis/spectroscopy-elemental-isotope-analysis-learning-center/spectroscopy-elemental-isotope-analysis-resource-library/nmr-tech-talk/nmr-tech-talk-march-2015/nmr-spectrum-aspirin.html
https://www.thermofisher.com/us/en/home/industrial/spectroscopy-elemental-isotope-analysis/spectroscopy-elemental-isotope-analysis-learning-center/spectroscopy-elemental-isotope-analysis-resource-library/nmr-tech-talk/nmr-tech-talk-march-2015/nmr-spectrum-aspirin.html
https://www.thermofisher.com/us/en/home/industrial/spectroscopy-elemental-isotope-analysis/spectroscopy-elemental-isotope-analysis-learning-center/spectroscopy-elemental-isotope-analysis-resource-library/nmr-tech-talk/nmr-tech-talk-march-2015/nmr-spectrum-aspirin.html
https://www.thermofisher.com/us/en/home/industrial/spectroscopy-elemental-isotope-analysis/spectroscopy-elemental-isotope-analysis-learning-center/spectroscopy-elemental-isotope-analysis-resource-library/nmr-tech-talk/nmr-tech-talk-march-2015/nmr-spectrum-aspirin.html
https://www.thermofisher.com/us/en/home/industrial/spectroscopy-elemental-isotope-analysis/spectroscopy-elemental-isotope-analysis-learning-center/spectroscopy-elemental-isotope-analysis-resource-library/nmr-tech-talk/nmr-tech-talk-march-2015/nmr-spectrum-aspirin.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 3: IR Spectroscopic Data

Wavenumber (cm~?) Description of Vibration Functional Group
3000-2500 O-H stretch (broad) Carboxylic acid[2]
1753 C=0 stretch Ester[3]

1689 C=0 stretch Carboxylic acid[3]
1608 C=C stretch Aromatic ring[3]
1300-1250 C-O stretch Ester/Carboxylic acid

Table 4. Mass Spectrometry Data

m/z Interpretation
180 [M]*, Molecular ion
163 [M-OHJ*

138 [M-C2H20]*

121 [M-C2H20 - OHJ*
93 [CeHsO]*

Experimental Protocols

Detailed methodologies for the acquisition of the presented spectroscopic data are outlined
below.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: 5-25 mg of the solid sample is dissolved in approximately 0.6-0.7 mL of
a deuterated solvent, such as Chloroform-d (CDCls).[4] To ensure homogeneity and remove
any particulate matter which can degrade the quality of the spectrum, the solution is filtered
through a pipette with a glass wool plug directly into a clean NMR tube.[5] The sample height
in the tube should be appropriate for the spectrometer being used.[5]
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» Data Acquisition: The *H NMR spectrum is acquired on a 400 MHz spectrometer.[6][7] For a
typical small molecule, a sufficient signal-to-noise ratio can be obtained within a few minutes.
For 13C NMR, which is inherently less sensitive, a more concentrated sample (50-100 mg) is
preferable to reduce acquisition time to 20-60 minutes.[4] An internal standard, such as
tetramethylsilane (TMS), is often used for chemical shift referencing.[4]

2.2 Infrared (IR) Spectroscopy

o Sample Preparation (Solid): For solid samples, two common methods are the KBr disk and
the Nujol mull technique.

o KBr Disk: A small amount of the solid sample is mixed with dry potassium bromide (KBr)
and ground to a fine powder. This mixture is then pressed under high pressure to form a
transparent disk.[8]

o Nujol Mull: Approximately 15-20 mg of the finely powdered sample is mixed with a few
drops of Nujol (a mineral oil) to create a paste or 'mull.[9] This mull is then placed between
two salt plates (e.g., NaCl or KBr) for analysis.[8]

o Data Acquisition: The prepared sample is placed in the sample holder of an FT-IR
spectrometer.[10] A beam of infrared light is passed through the sample, and the instrument
records the frequencies at which the light is absorbed.[10] The resulting plot of absorbance
or transmittance versus wavenumber is the IR spectrum.[10]

2.3 Mass Spectrometry (MS)

o Sample Introduction and lonization: The sample is introduced into the mass spectrometer,
where it is vaporized and ionized.[11][12] Electron Impact (El) is a common ionization
technique for relatively volatile and thermally stable compounds.[13] In El, high-energy
electrons bombard the gaseous sample molecules, causing them to lose an electron and
form a positively charged molecular ion.[13] This process can also induce fragmentation of
the molecule.[11]

o Mass Analysis and Detection: The resulting ions (the molecular ion and any fragments) are
accelerated into a mass analyzer.[11] The analyzer, which can be a magnetic sector,
quadrupole, or other type, separates the ions based on their mass-to-charge (m/z) ratio.[12]
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A detector then records the abundance of ions at each m/z value, generating the mass
spectrum.[11][12]

Visualizations

The following diagrams illustrate key workflows relevant to the research and development of
pharmaceutical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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